Cas no 69493-20-5 (Benzeneacetic acid, 3-chloro-4-(octyloxy)-)

• Product Name: Benzeneacetic acid, 3-chloro-4-(octyloxy)-
• CAS No: 69493-20-5
• MF: C₁₆H₂₃ClO₃
• MW: 298.805024385452
• CID: 391715
• PubChem ID: 527820
• Update Time: 2025-04-19

Benzeneacetic acid, 3-chloro-4-(octyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-chloro-4-(octyloxy)-
• 2-(3-chloro-4-octoxyphenyl)acetic acid
• 4-(Octyloxy)-3-chlorophenylacetic acid
• DTXSID80335903
• 69493-20-5
• IHBVRZFITXXSHI-UHFFFAOYSA-N

• Inchi： 1S/C16H23ClO3/c1-2-3-4-5-6-7-10-20-15-9-8-13(11-14(15)17)12-16(18)19/h8-9,11H,2-7,10,12H2,1H3,(H,18,19)
• InChI Key： IHBVRZFITXXSHI-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC(=O)O)C=CC=1OCCCCCCCC

Computed Properties

• Exact Mass: 298.13369
• Monoisotopic Mass: 298.1335723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53